Cas no 1804099-77-1 (2-Methyl-6-phenylpyridine-4-acetic acid)
2-Methyl-6-phenylpyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-6-phenylpyridine-4-acetic acid
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- Inchi: 1S/C14H13NO2/c1-10-7-11(9-14(16)17)8-13(15-10)12-5-3-2-4-6-12/h2-8H,9H2,1H3,(H,16,17)
- InChI Key: CLDJZHNQHWLRFU-UHFFFAOYSA-N
- SMILES: OC(CC1C=C(C)N=C(C2C=CC=CC=2)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2
2-Methyl-6-phenylpyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002661-250mg |
2-Methyl-6-phenylpyridine-4-acetic acid |
1804099-77-1 | 95% | 250mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A029002661-500mg |
2-Methyl-6-phenylpyridine-4-acetic acid |
1804099-77-1 | 95% | 500mg |
$1,786.10 | 2022-04-02 | |
| Alichem | A029002661-1g |
2-Methyl-6-phenylpyridine-4-acetic acid |
1804099-77-1 | 95% | 1g |
$3,068.70 | 2022-04-02 |
2-Methyl-6-phenylpyridine-4-acetic acid Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-Methyl-6-phenylpyridine-4-acetic acid
2-Methyl-6-phenylpyridine-4-acetic acid (CAS No. 1804099-77-1): A Comprehensive Overview
2-Methyl-6-phenylpyridine-4-acetic acid, identified by the CAS registry number 1804099-77-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.
The molecular structure of 2-Methyl-6-phenylpyridine-4-acetic acid comprises a pyridine ring substituted with a methyl group at position 2, a phenyl group at position 6, and an acetic acid moiety at position 4. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations.
Recent studies have explored the synthesis of this compound through diverse methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These approaches have not only enhanced the efficiency of production but also opened avenues for the exploration of its derivatives in drug discovery.
In terms of applications, 2-Methyl-6-phenylpyridine-4-acetic acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has been highlighted in several research papers, underscoring its role in creating enantiomerically enriched compounds.
Moreover, the compound's role in agrochemicals has been investigated, particularly in the context of herbicide development. Its interaction with key enzymes involved in plant metabolism has been studied extensively, providing insights into its potential as a selective herbicide.
The latest research also points to its potential in materials science, where it serves as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile component in these structures.
In conclusion, 2-Methyl-6-phenylpyridine-4-acetic acid (CAS No. 1804099-77-) stands out as a multifaceted compound with applications spanning drug discovery, agrochemicals, and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions to various scientific domains.
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